Cas no 179320-61-7 (Carbamic acid, hexyl-, phenylmethyl ester)

Carbamic acid, hexyl-, phenylmethyl ester structure
179320-61-7 structure
Product Name:Carbamic acid, hexyl-, phenylmethyl ester
CAS No:179320-61-7
MF:C14H21NO2
MW:235.32204413414
CID:2783069
Update Time:2023-08-07

Carbamic acid, hexyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, hexyl-, phenylmethyl ester
    • (Benzyloxycarbonyl)hexylamine
    • N-hexyl(phenylmethoxy)carboxamide
    • ST51039449
    • Inchi: 1S/C14H21NO2/c1-2-3-4-8-11-15-14(16)17-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3,(H,15,16)
    • InChI Key: FNWUXPGAQWFYDA-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NCCCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 200
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.3
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.